Cas no 1392110-10-9 (2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one)

• Product Name: 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one
• CAS No: 1392110-10-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 4727223
• Update Time: 2025-10-23

2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one
• tert-butyl 8-oxo-2-azabicyclo[3.3.1]nonane-2-carboxylate

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-9-4-5-11(15)10(14)8-9/h9-10H,4-8H2,1-3H3
• InChI Key： IRSKTVHXBRKASQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCN(C(=O)OC(C)(C)C)C1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Additional information on 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one

2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one (CAS No. 1392110-10-9)

The compound 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one, with the CAS registry number 1392110-10-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.3.1]nonane framework with an azabicyclic system and a tert-butoxycarbonyl (Boc) protecting group. The presence of the Boc group at the 2-position and the ketone at the 8-position introduces interesting electronic and steric properties, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with complex architectures. The bicyclic system provides a rigid scaffold that can be further functionalized to target specific biological pathways or receptors. For instance, researchers have explored the use of this compound as a precursor for constructing macrocyclic compounds with potential applications in enzyme inhibition or molecular recognition.

The synthesis of 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. One common approach involves the use of ring-closing metathesis to form the bicyclic framework, followed by functionalization to introduce the Boc group and ketone moiety. The use of transition metal catalysts, such as ruthenium-based catalysts, has been shown to significantly enhance the efficiency of these reactions.

In terms of applications, this compound has been utilized in the construction of peptidomimetics and other bio-inspired molecules due to its ability to mimic natural product motifs. Its rigid structure also makes it an attractive candidate for materials science applications, such as in the development of high-performance polymers or self-assembling materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the Boc group plays a critical role in modulating the electronic environment of the molecule, influencing its reactivity in various chemical transformations.

In conclusion, 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.3.1]nonane-8-one (CAS No. 1392110-10-9) is a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore new frontiers in organic synthesis and drug discovery.